3-Hydroxy-1-methyl-3-(2-oxo-6-phenyl-hexa-3,5-dienyl)-1,3-dihydro-indol-2-one

• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dienyl]indol-2-one
• InChI: InChI=1S/C21H19NO3/c1-22-19-14-8-7-13-18(19)21(25,20(22)24)15-17(23)12-6-5-11-16-9-3-2-4-10-16/h2-14,25H,15H2,1H3/b11-5+,12-6+
• InChI Key: DHXLGCCCWUZASP-YDWXAUTNSA-N
• Isomeric SMILES: CN1C2=CC=CC=C2C(C1=O)(CC(=O)/C=C/C=C/C3=CC=CC=C3)O
• SMILES: CN1C2=CC=CC=C2C(C1=O)(CC(=O)C=CC=CC3=CC=CC=C3)O

Description

3-Hydroxy-1-methyl-3-(2-oxo-6-phenyl-hexa-3,5-dienyl)-1,3-dihydro-indol-2-one is a synthetic compound that has attracted significant scientific interest due to its potential applications in biomedical research. This compound belongs to the family of indole derivatives, which are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.

Scientific Research Applications

3-Hydroxy-1-methyl-3-(2-oxo-6-phenyl-hexa-3,5-dienyl)-1,3-dihydro-indol-2-one has been studied for its potential applications in cancer research. Studies have shown that this compound exhibits potent cytotoxic activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a promising mechanism for cancer treatment.

Mechanism of Action

The mechanism of action of 3-Hydroxy-1-methyl-3-(2-oxo-6-phenyl-hexa-3,5-dienyl)-1,3-dihydro-indol-2-one is not fully understood, but studies suggest that it may act by inhibiting the activity of certain enzymes involved in cell division and proliferation. This compound may also induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 3-Hydroxy-1-methyl-3-(2-oxo-6-phenyl-hexa-3,5-dienyl)-1,3-dihydro-indol-2-one exhibits potent cytotoxic activity against cancer cells, but it does not appear to be toxic to normal cells. This compound may also exhibit anti-inflammatory and antioxidant effects, which could be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Hydroxy-1-methyl-3-(2-oxo-6-phenyl-hexa-3,5-dienyl)-1,3-dihydro-indol-2-one in lab experiments is its potent cytotoxic activity against cancer cells. However, this compound may be difficult to synthesize and purify, which could limit its use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

Future research on 3-Hydroxy-1-methyl-3-(2-oxo-6-phenyl-hexa-3,5-dienyl)-1,3-dihydro-indol-2-one could focus on improving its synthesis and purification methods, as well as studying its potential applications in other areas of biomedical research, such as antimicrobial and anti-inflammatory therapies. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound, as well as its potential for use in combination therapies with other anticancer agents.

Synthesis Methods

3-Hydroxy-1-methyl-3-(2-oxo-6-phenyl-hexa-3,5-dienyl)-1,3-dihydro-indol-2-one can be synthesized using a variety of methods, including the Pictet-Spengler reaction, Friedel-Crafts acylation, and Suzuki coupling. The Pictet-Spengler reaction involves the condensation of an indole derivative with an aldehyde or ketone in the presence of an acid catalyst. The Friedel-Crafts acylation reaction involves the reaction of an indole derivative with an acyl chloride in the presence of a Lewis acid catalyst. The Suzuki coupling reaction involves the reaction of an indole derivative with a boronic acid in the presence of a palladium catalyst.